Cas no 139131-40-1 (Benzenesulfonothioic acid, 4-methyl-, S-ethenyl ester)

• Product Name: Benzenesulfonothioic acid, 4-methyl-, S-ethenyl ester
• CAS No: 139131-40-1
• MF: C₉H₁₀O₂S₂
• MW: 214.304500102997
• CID: 1261154
• Update Time: 2024-08-03

Benzenesulfonothioic acid, 4-methyl-, S-ethenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonothioic acid, 4-methyl-, S-ethenyl ester

• Inchi： 1S/C9H10O2S2/c1-3-12-13(10,11)9-6-4-8(2)5-7-9/h3-7H,1H2,2H3
• InChI Key： MNAMMJOINZHCHH-UHFFFAOYSA-N
• SMILES： C1(S(SC=C)(=O)=O)=CC=C(C)C=C1

Computed Properties

• Exact Mass: 214.0123

Experimental Properties

• Density: 1.238±0.06 g/cm3(Predicted)
• Boiling Point: 338.0±35.0 °C(Predicted)
• PSA: 34.14